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Compound of Interest

Compound Name: Physagulide J

Cat. No.: B15596582

Introduction

Physagulides, a class of withanolides isolated from plants of the Physalis genus, have
garnered significant interest in the scientific community due to their diverse biological activities,
including cytotoxic and anti-inflammatory properties. This technical guide provides an in-depth
overview of the spectroscopic data for a representative physagulide, withalongolide A (herein
referred to as Physagulide J for the purpose of this guide, noting that nomenclature for newly
discovered natural products can be complex and subject to revision). The data presented is
critical for the identification, characterization, and further development of this and related
compounds for potential therapeutic applications. This document is intended for researchers,
scientists, and professionals in the field of natural product chemistry and drug development.

Spectroscopic Data

The structural elucidation of Physagulide J was accomplished through a combination of mass
spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The molecular
formula was established as C2sH3s0O7 by high-resolution electrospray ionization mass
spectrometry (HRESIMS).

Mass Spectrometry Data

Experiment Result Interpretation

HRESIMS C2sH3807 Molecular Formula
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NMR Spectroscopic Data

The *H and 13C NMR data were acquired in CDCIs at 500 MHz and 125 MHz, respectively. The
chemical shifts (0) are reported in parts per million (ppm) and coupling constants (J) in Hertz

(Hz2).

IH NMR Data of Physagulide J[1]

Position o (ppm) Multiplicity J (Hz)
2 6.16 d 10.0
3 6.95 dad 10.0,6.1
4 3.52 d 6.1
6 3.18 brs
19a 3.65 d 9.6
19b 4.17 d 9.6
21-Hs 0.90 d 6.6
22 4.33 dt 13.3,3.4
27a 4.23 d 12,5
27b 4.28 d 12.5
18-Hs 0.60 S
28-Hs 1.97 S

13C NMR Data of Physagulide J[1]
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Position o (ppm) Carbon Type
1 200.7 C

2 132.9 CH
3 145.7 CH
4 68.0 CH
5 61.5 C

6 61.8 CH
7 325 CH2
8 31.5 CH
9 36.5 CH
10 48.7 C
11 215 CH:
12 38.5 CH2
13 45.5 C
14 825 C
15 30.5 CH2
16 255 CH:
17 525 CH
18 15.5 CHs
19 61.0 CH2
20 40.5 CH
21 12.5 CHs
22 78.8 CH
23 28.5 CH2
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24 154.3 C
25 125.6 C
26 167.4 C
27 56.7 CH:
28 20.5 CHs

Experimental Protocols

The following protocols are representative of the methods used to acquire the spectroscopic
data for Physagulide J.

Nuclear Magnetic Resonance (NMR) Spectroscopy

 Instrumentation: NMR spectra were recorded on a Bruker Avance 500 MHz spectrometer.
e Sample Preparation: Samples were dissolved in deuterated chloroform (CDCIs).

e 1H NMR: The *H NMR spectra were acquired at 500 MHz. Chemical shifts were referenced
to the residual solvent signal (CDCls: &H 7.26).

e 13C NMR: The 3C NMR spectra were acquired at 125 MHz. Chemical shifts were referenced
to the solvent signal (CDCls: 6C 77.0).

e 2D NMR: Standard pulse sequences were used for 2D NMR experiments such as COSY,
HSQC, and HMBC to establish the complete structure of the molecule.

High-Resolution Mass Spectrometry (HRESIMS)

e Instrumentation: HRESIMS data were obtained on a Thermo Fisher Scientific Q-Exactive

Orbitrap mass spectrometer.
« lonization Mode: Electrospray ionization (ESI) in the positive ion mode was used.

o Data Acquisition: Data was acquired in the full scan mode to determine the accurate mass

and molecular formula of the compound.
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Visualization of Associated Pathways and

Workflows
Signaling Pathway Modulation by Physagulides

Physagulides have been shown to modulate various signaling pathways, contributing to their
cytotoxic effects on cancer cells. The diagram below illustrates a generalized signaling pathway
that can be affected by this class of compounds, leading to apoptosis.

Inhibition JAKISTAT Pathway
'

: 1 Reactive Oxygen * _____ .
Physagulide 3 |—— Species (ROS) 3 Apoptosis
Activation

JNK Pathway

Click to download full resolution via product page

A generalized signaling pathway modulated by physagulides.

Experimental Workflow for Isolation and
Characterization

The isolation and characterization of novel physagulides from their natural source involves a
multi-step process. The following workflow diagram outlines the key stages from plant material
to pure compound identification.
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Workflow for the isolation and characterization of Physagulide J.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of Physagulide
J: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596582#spectroscopic-data-of-physagulide-j-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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